Cas no 1521221-31-7 (2-(2-amino-5-methoxyphenoxy)ethan-1-ol)
2-(2-amino-5-methoxyphenoxy)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-amino-5-methoxyphenoxy)ethan-1-ol
- EN300-1294770
- 1521221-31-7
- AKOS019020747
-
- Inchi: 1S/C9H13NO3/c1-12-7-2-3-8(10)9(6-7)13-5-4-11/h2-3,6,11H,4-5,10H2,1H3
- InChI Key: WPYYVYWPGBRGKW-UHFFFAOYSA-N
- SMILES: O(CCO)C1C=C(C=CC=1N)OC
Computed Properties
- Exact Mass: 183.08954328g/mol
- Monoisotopic Mass: 183.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.7Ų
2-(2-amino-5-methoxyphenoxy)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1294770-1.0g |
2-(2-amino-5-methoxyphenoxy)ethan-1-ol |
1521221-31-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1294770-50mg |
2-(2-amino-5-methoxyphenoxy)ethan-1-ol |
1521221-31-7 | 50mg |
$707.0 | 2023-09-30 | ||
| Enamine | EN300-1294770-100mg |
2-(2-amino-5-methoxyphenoxy)ethan-1-ol |
1521221-31-7 | 100mg |
$741.0 | 2023-09-30 | ||
| Enamine | EN300-1294770-250mg |
2-(2-amino-5-methoxyphenoxy)ethan-1-ol |
1521221-31-7 | 250mg |
$774.0 | 2023-09-30 | ||
| Enamine | EN300-1294770-500mg |
2-(2-amino-5-methoxyphenoxy)ethan-1-ol |
1521221-31-7 | 500mg |
$809.0 | 2023-09-30 | ||
| Enamine | EN300-1294770-1000mg |
2-(2-amino-5-methoxyphenoxy)ethan-1-ol |
1521221-31-7 | 1000mg |
$842.0 | 2023-09-30 | ||
| Enamine | EN300-1294770-2500mg |
2-(2-amino-5-methoxyphenoxy)ethan-1-ol |
1521221-31-7 | 2500mg |
$1650.0 | 2023-09-30 | ||
| Enamine | EN300-1294770-5000mg |
2-(2-amino-5-methoxyphenoxy)ethan-1-ol |
1521221-31-7 | 5000mg |
$2443.0 | 2023-09-30 | ||
| Enamine | EN300-1294770-10000mg |
2-(2-amino-5-methoxyphenoxy)ethan-1-ol |
1521221-31-7 | 10000mg |
$3622.0 | 2023-09-30 |
2-(2-amino-5-methoxyphenoxy)ethan-1-ol Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 2-(2-amino-5-methoxyphenoxy)ethan-1-ol
Introduction to 2-(2-amino-5-methoxyphenoxy)ethan-1-ol (CAS No. 1521221-31-7)
2-(2-amino-5-methoxyphenoxy)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1521221-31-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural framework comprising an ethanolamine derivative linked to a methoxy-substituted phenyl ring, has garnered attention due to its potential biological activities and mechanistic implications in medicinal chemistry.
The structural motif of 2-(2-amino-5-methoxyphenoxy)ethan-1-ol consists of a central ethane backbone substituted with both an amino group and a phenoxy moiety. The phenoxy group, further substituted with a methoxy group at the 5-position, introduces a hydrophilic character while maintaining aromaticity. This combination of functional groups makes the compound a promising candidate for further exploration in various therapeutic contexts.
In recent years, there has been growing interest in the development of small-molecule modulators that target specific biological pathways associated with neurological and cardiovascular disorders. The presence of both amino and hydroxyl functionalities in 2-(2-amino-5-methoxyphenoxy)ethan-1-ol suggests potential interactions with enzymes and receptors involved in these pathways. Specifically, the amino group may facilitate hydrogen bonding interactions, while the hydroxyl group can participate in both hydrogen bonding and hydrophobic interactions, enhancing binding affinity to biological targets.
One of the most compelling aspects of this compound is its structural similarity to known pharmacophores found in therapeutic agents. For instance, analogs featuring ethanolamine derivatives have been explored for their effects on neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The methoxy substitution at the phenyl ring further fine-tunes the electronic properties of the molecule, potentially influencing its metabolic stability and bioavailability.
Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify novel drug candidates. 2-(2-amino-5-methoxyphenoxy)ethan-1-ol has been subjected to molecular docking studies to evaluate its potential binding affinity to various protein targets. Preliminary results indicate that this compound may exhibit inhibitory activity against enzymes implicated in inflammation and oxidative stress, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with current trends in drug discovery aimed at modulating redox homeostasis for therapeutic benefit.
The synthesis of 2-(2-amino-5-methoxyphenoxy)ethan-1-ol presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Traditional synthetic routes involve multi-step sequences involving nucleophilic substitution reactions, protection-deprotection strategies, and careful control of reaction conditions to avoid unwanted side products. Recent methodologies have focused on improving yield and purity through catalytic approaches, such as transition metal-catalyzed cross-coupling reactions, which offer greater selectivity and efficiency.
In vitro pharmacological studies have begun to elucidate the potential therapeutic applications of 2-(2-amino-5-methoxyphenoxy)ethan-1-ol. Initial assays suggest that this compound may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and chemokines. Additionally, its ability to interact with membrane-bound receptors has been explored, with particular interest in G-protein coupled receptors (GPCRs) involved in pain perception and cardiovascular function. These preliminary findings warrant further investigation into its pharmacological profile.
The pharmacokinetic properties of 2-(2-amino-5-methoxyphenoxy)ethan-1-ol are also under scrutiny to assess its suitability for clinical development. Factors such as solubility, permeability, metabolic stability, and excretion routes are critical determinants of drug efficacy and safety. Computational models predict that this compound may exhibit moderate solubility in water due to the presence of multiple polar functional groups, while its lipophilicity is influenced by the aromatic ring system. These properties will guide formulation strategies aimed at optimizing bioavailability.
Future directions in the study of 2-(2-amino-5-methoxyphenoxy)ethan-1-ol include exploring its role as a scaffold for structure-based drug design. By leveraging high-throughput screening technologies and combinatorial chemistry approaches, researchers aim to generate libraries of derivatives with enhanced potency and selectivity. The methoxy-substituted phenyl ring provides a versatile platform for further modifications, allowing for fine-tuning of electronic and steric properties to optimize interactions with biological targets.
The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2-(2-amino-5-methoxyphenoxy)ethan-1-ol. Predictive models can analyze large datasets to identify structural features correlated with biological activity, guiding synthetic efforts toward high-value compounds. This interdisciplinary approach combines expertise from medicinal chemistry, computational biology, and bioinformatics to streamline the development process.
In conclusion,2-(2-amino-5-methoxyphenoxy)ethan-1-ol (CAS No. 1521221-31-7) represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features offer opportunities for innovation in drug design through both experimental synthesis and computational modeling. As research progresses,this molecule is poised to contribute significantly to advancements in pharmaceutical science,providing new insights into disease mechanisms and novel therapeutic strategies.
1521221-31-7 (2-(2-amino-5-methoxyphenoxy)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)